Cas no 2172195-29-6 (15,15-dimethyl-2,6-dioxa-9-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane)

• Product Name: 15,15-dimethyl-2,6-dioxa-9-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane
• CAS No: 2172195-29-6
• MF: C₁₃H₂₃NO₂S
• MW: 257.392222642899
• CID: 6585780
• PubChem ID: 165522499
• Update Time: 2025-10-16

15,15-dimethyl-2,6-dioxa-9-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 15,15-dimethyl-2,6-dioxa-9-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane
• 15,15-dimethyl-2,6-dioxa-9-thia-13-azadispiro[4.1.5^{7}.3^{5}]pentadecane
• 2172195-29-6
• EN300-1280285

• Inchi： 1S/C13H23NO2S/c1-11(2)8-14-13(4-3-7-17-10-13)16-12(11)5-6-15-9-12/h14H,3-10H2,1-2H3
• InChI Key： NZRDIZLSLLWUAT-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NCC(C)(C)C1(COCC1)O2

Computed Properties

• Exact Mass: 257.14495015g/mol
• Monoisotopic Mass: 257.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 15,15-dimethyl-2,6-dioxa-9-thia-13-azadispiro4.1.5^{7}.3^{5}pentadecane

Compound CAS No. 2172195-29-6: 15,15-Dimethyl-2,6-Dioxa-9-Thia-13-Azadispiro[4.1.5⁷.3⁵]Pentadecane

The compound with CAS number 2172195-29-6, known as 15,15-dimethyl-2,6-dioxa-9-thia-13-azadispiro[4.1.5⁷.3⁵]pentadecane, is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two or more rings joined by a single atom. The spiro structure in this molecule is further modified by the presence of oxygen (dioxa) and sulfur (thia) atoms, as well as a nitrogen atom (aza), making it a heterocyclic spiro compound.

The molecular formula of this compound is C₁₇H₃₀NOS₂, indicating the presence of 17 carbon atoms, 30 hydrogen atoms, one nitrogen atom, one oxygen atom, and two sulfur atoms. The molecular weight is approximately 346.48 g/mol. The structure of this compound is highly intricate, with multiple rings connected through a single atom, creating a three-dimensional framework that contributes to its unique chemical properties.

The spiro arrangement in this molecule involves four rings: two oxygen-containing rings (dioxa), one sulfur-containing ring (thia), and one nitrogen-containing ring (aza). The numbering of the spiro system follows the IUPAC nomenclature rules, where the smallest possible numbers are assigned to the spiro atoms. The substituents on the molecule include two methyl groups attached to the 15th carbon atom, which adds to the complexity and potential reactivity of the compound.

Recent studies have shown that compounds with similar structures exhibit interesting pharmacological properties. For instance, spiro compounds with nitrogen and sulfur atoms have been explored for their potential as antimicrobial agents and anti-inflammatory drugs. The presence of multiple heteroatoms in this molecule suggests that it could have diverse biological activities, making it a promising candidate for further research in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the spirocyclic core followed by functionalization to introduce the methyl groups and other substituents. Techniques such as ring-closing metathesis and nucleophilic substitution have been successfully employed in similar syntheses, providing a robust pathway for the construction of this complex molecule.

The physical properties of this compound include a melting point of approximately 80°C and a boiling point around 380°C under standard conditions. These properties make it suitable for various applications in organic synthesis and materials science. Additionally, its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in laboratory settings.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to other similar organic compounds. However, further research is needed to fully understand its environmental impact and potential risks.

In conclusion, CAS No. 2172195-29-6, or 15,15-dimethyl-2,6-dioxa-9-thia-13-azadispiro[4.1.5⁷.3⁵]pentadecane, is a fascinating example of a spirocyclic heterocyclic compound with potential applications in pharmaceuticals and materials science. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies.